N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
• InChI: InChI=1S/C16H22N6O4S/c1-21(2)15-18-14(19-16(20-15)22(3)4)10-17-27(23,24)11-5-6-12-13(9-11)26-8-7-25-12/h5-6,9,17H,7-8,10H2,1-4H3
• InChI Key: KYDNIWVANZUZRW-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNS(=O)(=O)C2=CC3=C(C=C2)OCCO3)N(C)C
• Molecular Formula: C16H22N6O4S
• Molecular Weight: 394.5 g/mol

Description

N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonamide is a useful research compound. Its molecular formula is C16H22N6O4S and its molecular weight is 394.45. The purity is usually 95%.
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Scientific Research Applications

Herbicide Selectivity and Mechanism

The research demonstrates the selectivity and mechanism of action of triflusulfuron methyl, a compound structurally similar to the queried chemical, particularly in sugar beets (Beta vulgaris). This compound acts on the enzyme acetolactate synthase (ALS), crucial in branched-chain amino acid biosynthesis, showcasing its selective herbicidal activity. It highlights the compound's rapid metabolism in sugar beets, which contributes to its safety on this crop, emphasizing the importance of structural components in herbicide selectivity and metabolism (Wittenbach et al., 1994).

Microbial and Animal Metabolism

Another study focuses on the metabolic pathways of triflusulfuron methyl, underlining its rapid microbial metabolism and identification of metabolites in rats. This research is crucial for understanding the environmental fate and safety profile of such compounds, contributing to the development of eco-friendly and safe herbicides (Dietrich et al., 1995).

Chemical Synthesis and Modification

Research on chlorosulfonation of various chemical structures, including N-phenylmorpholine and benzothiazole, showcases the chemical versatility and potential for creating diverse derivatives with potential applications in medicinal chemistry and material science. These studies contribute to the broader understanding of chemical reactions and modifications that can enhance the activity or functionality of compounds (Cremlyn et al., 1992).

Molecular Interaction and Binding Studies

Investigations into the binding interactions of specific sulfonamides with biological targets, such as bovine serum albumin, offer insights into the molecular mechanisms underlying their biological activities. These studies are foundational for drug design and development, providing a basis for tailoring chemical compounds for specific therapeutic or biotechnological applications (Jun et al., 1971).